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Compound of Interest

Compound Name: Semicarbazide

Cat. No.: B1199961

An In-depth Technical Guide to the Chemical Properties of Semicarbazide Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
semicarbazide hydrochloride (CAS No: 563-41-7). The information is curated for professionals
in research and development, offering quantitative data, detailed experimental protocols, and
visual representations of key processes and mechanisms.

Chemical Identity and Physical Properties

Semicarbazide hydrochloride, with the IUPAC name aminourea hydrochloride, is the
hydrochloride salt of semicarbazide.[1] It presents as a white to off-white crystalline solid or
powder.[1][2][3] It is a derivative of urea and is commonly used as a reagent for identifying
aldehydes and ketones, with which it forms crystalline semicarbazones with characteristic
melting points.[1][2][4]

Quantitative Physicochemical Data

The key physicochemical properties of semicarbazide hydrochloride are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CHeCINsO [1114]
Molecular Weight 111.53 g/mol [2][4]
Melting Point 173-177 °C (decomposes) [31[5]
pKa 10.8 [1][4]

Water Solubility

100 g/L (at 15 °C)

[1]

pH

~1.5 (100 g/L solution at 20
OC)

[1](2]

Appearance

White crystalline

powder/chunks

[1](21[3]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of semicarbazide

hydrochloride.

Spectroscopic Technique

Characteristic Peaks |/ Data

Source(s)

UV-Vis (Water)

Shoulders at 278 nm (log € =
-0.7) and 357 nm (log € =-1.1)

[1]14]

Infrared (IR)

Sadtler Ref. No. 15256; Key
bands at 700, 3500 cm~!

[1]14]

Nuclear Magnetic Resonance
(NMR)

Sadtler Ref. No. 17040

[1]14]

Reactivity and Stability

Semicarbazide hydrochloride is a stable compound under standard conditions.[1] However, it

exhibits incompatibilities with certain classes of chemicals and decomposes under heat.

 Stability: Stable at ambient temperatures, typically stored between +15°C and +25°C.[1]
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e Incompatibilities: It is incompatible with strong oxidizing agents (e.g., nitrates, peroxides,
chlorates), strong bases, strong acids, and epoxides.[1] Contact with oxidizers may lead to

fire or explosions.[1]

o Decomposition: When heated to decomposition, it emits highly toxic fumes of nitrogen oxides
(NOx) and hydrogen chloride (HCI).[1][4][6]

The primary reaction of interest for researchers is its condensation reaction with carbonyl
compounds (aldehydes and ketones) to form semicarbazones. This reaction is a cornerstone of
its utility in analytical and synthetic chemistry.

Semicarbazone Formation Mechanism

The reaction proceeds via a nucleophilic addition of the terminal -NHz group of semicarbazide
to the electrophilic carbonyl carbon, followed by the elimination of a water molecule. The
nitrogen atoms adjacent to the carbonyl group in semicarbazide are non-nucleophilic due to
the delocalization of their lone pairs through resonance with the carbonyl group.
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1. Add excess solid to
known volume of solvent

'

2. Agitate at constant temp
(24-72 hours)

'

3. Separate solid/liquid
(Centrifuge/Filter)

'

4. Dilute supernatant
to known volume

l

5. Measure concentration
(UV-Vis or HPLC)

'

6. Calculate solubility
(Concentration x Dilution Factor)

l
-
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Planning & Preparation

1. Conduct Risk Assessment

;

2. Select appropriate PPE
(Gloves, Goggles, Lab Coat)

Hling
\

3. Work ina
Chemical Fume Hood

4. Avoid dust inhalation
and skin/eye contact

—~

I spill occursIf exposure occurs

. 'Emergency Response -

\ngge & Disposal
y 3
5. Follow Spill 6. Administer First Aid 7. Store in a cool, dry place
Cleanup Protocol (Flush skin/eyes, seek medical attn.) away from oxidizers

8. Dispose as
Hazardous Chemical Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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